1-methoxy-4-[2-(2-prop-2-enylphenoxy)ethoxy]benzene

• IUPAC Name: 1-methoxy-4-[2-(2-prop-2-enylphenoxy)ethoxy]benzene
• InChI: InChI=1S/C18H20O3/c1-3-6-15-7-4-5-8-18(15)21-14-13-20-17-11-9-16(19-2)10-12-17/h3-5,7-12H,1,6,13-14H2,2H3
• InChI Key: CXTZLAHLYQTEAN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCOC2=CC=CC=C2CC=C
• Molecular Formula: C18H20O3
• Molecular Weight: 284.3 g/mol

Description

1-Methoxy-4-[2-(2-prop-2-enylphenoxy)ethoxy]benzene is an organic compound with a complex structure that includes methoxy, phenoxy, and ethoxy groups

Preparation Methods

The synthesis of 1-methoxy-4-[2-(2-prop-2-enylphenoxy)ethoxy]benzene typically involves multiple steps, including the formation of intermediate compounds. One common synthetic route involves the reaction of 1-methoxy-4-iodobenzene with 2-(2-prop-2-enylphenoxy)ethanol under specific conditions to yield the desired product . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

1-Methoxy-4-[2-(2-prop-2-enylphenoxy)ethoxy]benzene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of corresponding alcohols.

Substitution: Electrophilic aromatic substitution reactions can occur, where the methoxy or phenoxy groups are replaced by other substituents using reagents like halogens or nitrating agents.

Scientific Research Applications

1-Methoxy-4-[2-(2-prop-2-enylphenoxy)ethoxy]benzene has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: This compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-methoxy-4-[2-(2-prop-2-enylphenoxy)ethoxy]benzene involves its interaction with specific molecular targets. The compound can undergo electrophilic aromatic substitution, where the aromatic ring reacts with electrophiles, forming a positively charged intermediate. This intermediate then undergoes further reactions to yield substituted products .

Comparison with Similar Compounds

1-Methoxy-4-[2-(2-prop-2-enylphenoxy)ethoxy]benzene can be compared with similar compounds such as:

1-Methoxy-4-(2-phenylethenyl)benzene: Similar structure but with a phenylethenyl group instead of a prop-2-enylphenoxy group.

1-Ethoxy-4-methoxybenzene: Contains ethoxy and methoxy groups but lacks the phenoxy and prop-2-enyl groups.

These comparisons highlight the unique structural features and reactivity of this compound, making it distinct from other related compounds.